Cas no 20898-67-3 (3,4-Thiophenedicarboxylic acid, tetrahydro-, 1,1-dioxide)

• Product Name: 3,4-Thiophenedicarboxylic acid, tetrahydro-, 1,1-dioxide
• CAS No: 20898-67-3
• MF: C₆H₈O₆S
• MW: 208.189121246338
• CID: 1400544
• Update Time: 2024-08-15

3,4-Thiophenedicarboxylic acid, tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenedicarboxylic acid, tetrahydro-, 1,1-dioxide

• Inchi： 1S/C6H8O6S/c7-5(8)3-1-13(11,12)2-4(3)6(9)10/h3-4H,1-2H2,(H,7,8)(H,9,10)
• InChI Key： KSMXQLNWIKPAFA-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CC(C(O)=O)C1C(O)=O

Computed Properties

• Exact Mass: 208.00414

Experimental Properties

• Density: 1.738±0.06 g/cm3(Predicted)
• Boiling Point: 629.2±55.0 °C(Predicted)
• PSA: 108.74
• pka: 2.80±0.40(Predicted)